Cas no 550299-50-8 ((5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one
• CAS No: 550299-50-8
• MF: C₂₀H₁₉NO₅S₂
• MW: 417.498563051224
• CID: 6410877
• PubChem ID: 1561260
• Update Time: 2025-06-26

(5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one
• (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• (Z)-3-(4-methoxyphenyl)-2-thioxo-5-(3,4,5-trimethoxybenzylidene)thiazolidin-4-one
• 550299-50-8
• VU0489360-1
• AKOS002387480
• F1567-0268
• 4-Thiazolidinone, 3-(4-methoxyphenyl)-2-thioxo-5-[(3,4,5-trimethoxyphenyl)methylene]-

• Inchi： 1S/C20H19NO5S2/c1-23-14-7-5-13(6-8-14)21-19(22)17(28-20(21)27)11-12-9-15(24-2)18(26-4)16(10-12)25-3/h5-11H,1-4H3
• InChI Key： GZSVEIUWVXNWBC-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC(OC)=C(OC)C(OC)=C2)C(=O)N(C2=CC=C(OC)C=C2)C1=S

Computed Properties

• Exact Mass: 417.07046505g/mol
• Monoisotopic Mass: 417.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one

(5Z)-3-(4-Methoxyphenyl)-2-Sulfanylidene-5-(3,4,5-Trimethoxyphenyl)methylidene-1,3-Thiazolidin-4-One: A Comprehensive Overview

The compound with CAS No 550299-50-8, known as (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are well-known for their diverse biological activities. The structure of this molecule is characterized by a thiazolidinone ring system with substituents that include methoxyphenyl groups and a sulfanylidene group. These substituents play a crucial role in determining its pharmacological properties and potential applications.

Recent studies have highlighted the importance of thiazolidinone derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The presence of multiple methoxy groups in the molecule suggests a potential for enhanced bioavailability and stability. Additionally, the sulfanylidene group is known to contribute to the molecule's ability to interact with biological targets such as enzymes and receptors. This combination of structural features makes (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one a promising candidate for further investigation in therapeutic applications.

One of the most intriguing aspects of this compound is its stereochemistry. The (5Z) configuration indicates that the substituents on the thiazolidinone ring are arranged in a specific spatial arrangement. This stereochemistry is critical for determining the molecule's interactions with biological systems. Recent research has shown that stereochemistry can significantly influence the efficacy and selectivity of drug molecules. Therefore, understanding the stereochemical properties of (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one is essential for optimizing its therapeutic potential.

The synthesis of this compound involves a series of intricate organic reactions. Researchers have employed various strategies to construct the thiazolidinone core and introduce the desired substituents. These methods include condensation reactions, oxidation steps, and selective protection/deprotection sequences. The development of efficient synthetic routes has been a key focus in recent studies to ensure scalability and cost-effectiveness for potential large-scale production.

In terms of biological activity, (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one has demonstrated potent anti-inflammatory properties in vitro. This activity is attributed to its ability to inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary studies suggest that this compound may also exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

Another area of interest is the anticancer potential of this compound. Recent experiments have shown that (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one can induce apoptosis in cancer cells by modulating key signaling pathways such as MAPK/ERK and PI3K/AKT. The mechanism involves inhibition of cell proliferation and promotion of cell death through mitochondrial-dependent pathways. These results highlight its potential as a candidate for anticancer drug development.

The pharmacokinetic profile of this compound is another critical factor influencing its therapeutic utility. Studies have shown that (5Z)-3-(4-methoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one exhibits moderate solubility in physiological fluids and good permeability across biological membranes. These properties suggest that it may have favorable absorption characteristics when administered orally or through other routes.

In conclusion,(CAS No 550299-50-8) represents a significant advancement in the field of medicinal chemistry due to its unique structure and promising biological activities. Its ability to modulate multiple biological targets makes it a valuable lead compound for developing novel therapeutics against inflammatory diseases and cancer. As research continues to uncover its full potential,(CAS No 550299-508) stands at the forefront of innovative drug discovery efforts.